Cas no 920388-09-6 (4-benzyl(methyl)sulfamoyl-N-4-(methylsulfanyl)phenylbenzamide)

• Product Name: 4-benzyl(methyl)sulfamoyl-N-4-(methylsulfanyl)phenylbenzamide
• CAS No: 920388-09-6
• MF: C₂₂H₂₂N₂O₃S₂
• MW: 426.551682949066
• CID: 5459056
• Update Time: 2025-05-19

4-benzyl(methyl)sulfamoyl-N-4-(methylsulfanyl)phenylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-[benzyl(methyl)sulfamoyl]-N-(4-methylsulfanylphenyl)benzamide
• 4-benzyl(methyl)sulfamoyl-N-4-(methylsulfanyl)phenylbenzamide

• Inchi： 1S/C22H22N2O3S2/c1-24(16-17-6-4-3-5-7-17)29(26,27)21-14-8-18(9-15-21)22(25)23-19-10-12-20(28-2)13-11-19/h3-15H,16H2,1-2H3,(H,23,25)
• InChI Key： CCLBZWYFJAGICC-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(SC)C=C1)(=O)C1=CC=C(S(N(CC2=CC=CC=C2)C)(=O)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 4-benzyl(methyl)sulfamoyl-N-4-(methylsulfanyl)phenylbenzamide

Comprehensive Overview of 4-Benzyl(methyl)sulfamoyl-N-4-(methylsulfanyl)phenylbenzamide (CAS No. 920388-09-6)

4-Benzyl(methyl)sulfamoyl-N-4-(methylsulfanyl)phenylbenzamide (CAS No. 920388-09-6) is a specialized organic compound with a unique molecular structure that has garnered significant interest in pharmaceutical and biochemical research. This compound, characterized by its sulfamoyl and benzamide functional groups, exhibits potential applications in drug development, particularly in targeting specific enzymatic pathways. Its methylsulfanyl moiety further enhances its reactivity, making it a valuable candidate for synthetic modifications.

In recent years, the demand for sulfonamide-based compounds like 4-Benzyl(methyl)sulfamoyl-N-4-(methylsulfanyl)phenylbenzamide has surged due to their versatility in medicinal chemistry. Researchers are particularly intrigued by its potential role in modulating protein-protein interactions, a hot topic in drug discovery and precision medicine. The compound's benzyl and phenyl groups contribute to its lipophilicity, which is crucial for improving bioavailability—a key concern in modern pharmaceutical formulations.

The synthesis of CAS No. 920388-09-6 involves multi-step organic reactions, including sulfonylation and amide coupling, which are widely discussed in academic and industrial circles. Its structural complexity aligns with the growing trend of designing highly selective inhibitors for therapeutic targets. For instance, the methylsulfanyl group may offer unique binding affinities, a feature often explored in cancer research and neurodegenerative disease studies.

From an industrial perspective, 4-Benzyl(methyl)sulfamoyl-N-4-(methylsulfanyl)phenylbenzamide is also relevant to material science, where its derivatives could be used in advanced polymer coatings or bioactive surfaces. This interdisciplinary appeal makes it a frequent subject in patent filings and scientific publications. Notably, its stability under physiological conditions is a recurring theme in pharmacokinetic discussions, addressing common queries about drug metabolism and half-life optimization.

Environmental and safety profiles of CAS No. 920388-09-6 are equally critical. While not classified as hazardous, its handling requires standard laboratory precautions, reflecting broader industry shifts toward green chemistry and sustainable synthesis. These aspects resonate with today's emphasis on eco-friendly pharmaceuticals, a trending search term among professionals and students alike.

In summary, 4-Benzyl(methyl)sulfamoyl-N-4-(methylsulfanyl)phenylbenzamide represents a compelling case study in modern chemical innovation. Its multifaceted applications—from targeted therapy to smart materials—highlight its relevance across scientific domains. As research progresses, this compound may unlock new frontiers in personalized medicine and biocompatible technologies, answering pressing questions in both academia and industry.